1-(3-Pyridinyl)-1-ethanone hydrazone

• Molecular Formula: C7H9N3
• Molecular Weight: 135.17 g/mol
• IUPAC Name: 1-pyridin-3-ylethylidenehydrazine
• InChI: InChI=1S/C7H9N3/c1-6(10-8)7-3-2-4-9-5-7/h2-5H,8H2,1H3
• InChI Key: ROPXFEZINPKBAU-UHFFFAOYSA-N
• Canonical SMILES: CC(=NN)C1=CN=CC=C1

Description

1-(3-Pyridinyl)-1-ethanone hydrazone is a useful research compound. Its molecular formula is C7H9N3 and its molecular weight is 135.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 3-acetylpyridine (6.1 g, 52 mmol) in industrial methylated spirits (50 ml) was added dropwise hydrazine hydrate monohydrate (3.11 ml, 0.1 mol). The reaction mixture was refluxed for 4 h, before cooling to room temperature and stirring for 16 h. Water (25 ml) was added and the volatile organics were removed in vacuo. The predominantly aqueous residual liquor was extracted with ethyl acetate, and the combined organic extracts were dried (Na2SO4) and concentrated to give a yellow oil (5.4 g, 80%) which was taken forward without further purification.

Synthesis routes and methods II

Procedure details